N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H13F2NO/c1-10-8-13(17)6-7-14(10)18-15(19)9-11-2-4-12(16)5-3-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: KQGMQPTVKQHGSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide, also known as FMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMA belongs to the class of N-aryl-2-phenylacetamides, which are known to exhibit analgesic, anti-inflammatory, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects
N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to reduce the frequency and severity of seizures in animal models of epilepsy. N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under a variety of conditions. N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has also been found to be effective at relatively low doses, making it a cost-effective option for use in experiments. However, N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has some limitations as well. It has been found to have low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide. Another area of interest is the investigation of the potential use of N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to better understand the mechanism of action of N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide and to identify any potential adverse effects associated with its use.

Synthesis Methods

N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide can be synthesized through a multistep process that involves the reaction of 4-fluoro-2-methylphenylamine and 4-fluorobenzoyl chloride in the presence of a base, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain conditions such as neuropathic pain, arthritis, and cancer pain. N-(4-fluoro-2-methylphenyl)-2-(4-fluorophenyl)acetamide has also been shown to possess anticonvulsant activity, indicating its potential use in the treatment of epilepsy and other seizure disorders.